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Compound of Interest

Compound Name: Osthole-d3

Cat. No.: B15581138

For researchers, scientists, and drug development professionals, the Certificate of Analysis
(CoA) for a deuterated standard like Osthole-d3 is a critical document. It provides a
comprehensive summary of the identity, purity, and quality of the compound, ensuring the
reliability and reproducibility of experimental results. This guide delves into the typical
components of an Osthole-d3 CoA, explaining the significance of each section and the
analytical techniques employed.

Compound Information and Specifications

A CoA for Osthole-d3 begins with fundamental identifying information and a summary of its
specifications. This section provides a quick reference for the user to confirm they have the
correct material and to understand its quality at a glance.
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Parameter

Typical Specification

Significance

Compound Name

Osthole-d3 (Osthol-d3)

Provides the common name
for the deuterated analog of
Osthole.

CAS Number

Not available (Parent
compound CAS: 484-12-8)

A unique identifier for the
chemical substance. The
deuterated version may not

have a separate CAS number.

Indicates the elemental

composition, including the

Molecular Formula C15H13D30s3 )
presence of three deuterium
atoms.[1][2]

The mass of one mole of the
] substance, which will be higher

Molecular Weight ~247.3 g/mol
than the non-deuterated form
(244.29 g/mol ).[3][4]

] ) ) A visual inspection to ensure
White to off-white or light )
] ) the product is free from
Appearance yellow solid/crystalline powder.

[3]05]

unexpected discoloration or

foreign matter.

Purity (by HPLC)

>098%[3][6] or 299.0%][7]

Quantifies the percentage of
the desired compound,
indicating the level of

impurities.

Isotopic Purity

=295%

Specifies the percentage of the
molecule that contains the

desired deuterium labeling.

Solubility

Soluble in DMSO, ethanol,
DMF; sparingly soluble in
aqueous buffers.[6][8]

Provides guidance on
appropriate solvents for
preparing stock solutions and

experimental dilutions.
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Ensures the stability and
Storage Conditions -20°C, protect from light.[6][7] integrity of the compound over

time.

Analytical Data and Experimental Protocols

This core section of the CoA presents the data from various analytical tests used to confirm the

structure and purity of Osthole-d3. Below are the detailed methodologies for the key

experiments typically cited.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

HPLC is a cornerstone technique for determining the purity of a compound by separating it

from any potential impurities.

Experimental Protocol:

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A reversed-phase column, such as a Hypersil ODS2 or equivalent C18 column, is
commonly used.[9]

Mobile Phase: A mixture of organic solvent and an aqueous component. A typical mobile
phase could be a gradient or isocratic mixture of methanol or acetonitrile and water,
sometimes with a small amount of acid like acetic acid to improve peak shape. For example,
methanol-0.4% acetic acid (65:35, v/v).[9]

Flow Rate: A typical flow rate is around 1.0 mL/min.

Detection: UV detection is set at a wavelength where Osthole has maximum absorbance,
such as 322 nm.[9]

Procedure: A solution of Osthole-d3 is injected into the HPLC system. The compound and
any impurities are separated as they pass through the column, and their presence is
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detected by the UV detector. The purity is calculated by comparing the area of the main peak
(Osthole-d3) to the total area of all peaks in the chromatogram.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Confirmation

Mass spectrometry is employed to confirm the molecular weight of Osthole-d3, which verifies
its identity and the incorporation of deuterium atoms.

Experimental Protocol:

Instrumentation: A mass spectrometer, often coupled with a liquid chromatography system
(LC-MS) such as a UPLC-ESI-QTOFMS.[10][11]

« lonization Source: Electrospray ionization (ESI) is a common technique used for molecules
like Osthole.

e Analysis Mode: The analysis is typically performed in positive ion mode to detect the
protonated molecule [M+H]*.

e Procedure: A dilute solution of the sample is introduced into the mass spectrometer. The
molecules are ionized, and the instrument measures the mass-to-charge ratio (m/z) of the
resulting ions. For Osthole-d3, a prominent peak corresponding to the expected molecular
weight of the deuterated compound confirms its identity. The mass spectrum will also be
analyzed to determine the isotopic distribution and confirm the isotopic purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Elucidation

NMR spectroscopy provides detailed information about the chemical structure of the molecule,
confirming the exact positions of the deuterium labels.

Experimental Protocol:

¢ Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
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» Solvent: A deuterated solvent in which the sample is soluble, such as chloroform-d (CDCls)
or dimethyl sulfoxide-de (DMSO-de).

e Experiments:

o H NMR (Proton NMR): This experiment identifies the number and types of hydrogen
atoms in the molecule. In the *H NMR spectrum of Osthole-d3, the signals corresponding
to the positions where deuterium has been substituted will be absent or significantly
reduced in intensity.

o 183C NMR (Carbon NMR): This provides information about the carbon skeleton of the
molecule.

e Procedure: The sample is dissolved in the appropriate deuterated solvent and placed in the
NMR spectrometer. The resulting spectra are analyzed and compared to the known
spectrum of non-deuterated Osthole to confirm the structure and the location of the
deuterium atoms.

Visualizing Key Processes

To better understand the workflow and the compound in question, the following diagrams are
provided.
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Caption: A typical workflow for generating a Certificate of Analysis.
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Caption: The chemical structure of Osthole with the likely positions of deuterium labeling
highlighted conceptually.

Conclusion

The Certificate of Analysis for Osthole-d3 is a foundational document that assures the quality
and identity of this critical research tool. By understanding the data presented and the
methodologies used to obtain it, researchers can confidently incorporate Osthole-d3 into their
studies, knowing that it meets the necessary specifications for high-quality, reproducible
science. Always review the CoA for each new lot of material to ensure consistency and
reliability in your experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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